Cas no 1350540-03-2 (3-cyano-4-nitrobenzoic acid)

3-cyano-4-nitrobenzoic acid is a potent organic compound with distinct properties. It serves as a versatile intermediate in chemical synthesis, offering high purity and stability. Its unique structural characteristics, including the nitro and cyano groups, make it suitable for applications in pharmaceuticals, agrochemicals, and dyes. This compound is renowned for its reactivity and ease of handling, contributing to its popularity in research and development.

3-cyano-4-nitrobenzoic acid structure

Product Name:3-cyano-4-nitrobenzoic acid

CAS No:1350540-03-2

MF:C₈H₄N₂O₄

MW:192.128361701965

MDL:MFCD09745179

CID:1006519

PubChem ID:53403980

Update Time:2025-07-15

3-cyano-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-cyano-4-nitrobenzoic acid
- SCHEMBL18113454
- 1350540-03-2
- Z1255446852
- EN300-2773878
- MDL： MFCD09745179
- Inchi： 1S/C8H4N2O4/c9-4-6-3-5(8(11)12)1-2-7(6)10(13)14/h1-3H,(H,11,12)
- InChI Key： SWDLSOMGEKEXKQ-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=C(C#N)C=1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 192.01710661g/mol
Monoisotopic Mass: 192.01710661g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 107Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2773878-1g	3-cyano-4-nitrobenzoic acid	1350540-03-2	95%	1g	$1057.0	2023-09-10
Enamine	EN300-2773878-5g	3-cyano-4-nitrobenzoic acid	1350540-03-2	95%	5g	$3065.0	2023-09-10
Enamine	EN300-2773878-10g	3-cyano-4-nitrobenzoic acid	1350540-03-2	95%	10g	$4545.0	2023-09-10
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Enamine	EN300-2773878-0.1g	3-cyano-4-nitrobenzoic acid	1350540-03-2	95.0%	0.1g	$366.0	2025-03-19
Enamine	EN300-2773878-0.25g	3-cyano-4-nitrobenzoic acid	1350540-03-2	95.0%	0.25g	$524.0	2025-03-19
Enamine	EN300-2773878-0.5g	3-cyano-4-nitrobenzoic acid	1350540-03-2	95.0%	0.5g	$824.0	2025-03-19
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Enamine	EN300-2773878-2.5g	3-cyano-4-nitrobenzoic acid	1350540-03-2	95.0%	2.5g	$2071.0	2025-03-19
Enamine	EN300-2773878-5.0g	3-cyano-4-nitrobenzoic acid	1350540-03-2	95.0%	5.0g	$3065.0	2025-03-19